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Compound of Interest

Compound Name: DBPR112

Cat. No.: B606981

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of DBPR112 (also known as Gozanertinib), a potent EGFR
inhibitor. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance. Researchers, scientists, and drug development professionals must
familiarize themselves with these guidelines before handling or disposing of this compound.

DBPR112 is classified as a hazardous substance, demonstrating acute oral toxicity, skin and
eye irritation, and respiratory tract irritation. Therefore, it must be handled with care, and all
waste generated must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling

Before beginning any procedure involving DBPR112, ensure that all personnel are equipped
with the appropriate Personal Protective Equipment (PPE). This is the first line of defense in
preventing exposure.
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PPE Component Specification

Double-gloving with chemotherapy-rated nitrile
Gloves . .
gloves is required.

) Chemical safety goggles or a face shield must
Eye Protection
be worn.

A disposable, fluid-resistant lab coat is

Lab Coat

mandatory.

A NIOSH-approved respirator is recommended,
Respiratory especially when handling the solid form or

creating solutions.

Handling Precautions:

» Always handle DBPR112 in a designated area, such as a chemical fume hood, to avoid
inhalation of dust or aerosols.

e Avoid all direct contact with the skin, eyes, and mucous membranes.
e Do not eat, drink, or smoke in areas where DBPR112 is handled or stored.
e Thoroughly wash hands after handling, even if gloves were worn.

Step-by-Step Disposal Procedure
The proper disposal of DBPR112 and all associated materials is a multi-step process that
requires careful segregation and labeling of waste streams.

Step 1: Segregate Waste at the Source

Proper segregation is crucial to prevent accidental mixing of incompatible chemicals and to
ensure that waste is handled by the appropriate disposal vendor.

o Solid DBPR112 Waste: This includes expired or unused neat compound, as well as grossly
contaminated items such as weighing boats and spatulas. This waste must be placed in a
designated, sealed, and clearly labeled hazardous waste container.
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e Liquid DBPR112 Waste: This includes unused solutions of DBPR112, as well as the first
rinse of any contaminated glassware. This waste must be collected in a sealed, leak-proof,
and clearly labeled hazardous waste container.

o Contaminated Sharps: Needles, syringes, and other sharps contaminated with DBPR112
must be placed directly into a designated, puncture-resistant sharps container that is clearly
labeled as containing hazardous chemical waste.

o Contaminated Labware and PPE: This includes items such as pipette tips, centrifuge tubes,
gloves, and disposable lab coats that have come into contact with DBPR112. These items
should be collected in a designated hazardous waste bag or container.

Step 2: Decontaminate Work Surfaces

All surfaces and equipment that may have come into contact with DBPR112 must be
thoroughly decontaminated.

o Prepare a decontamination solution, such as a high-pH solution or a 1:10 dilution of bleach,
followed by a rinse with 70% ethanol.

e Wipe down all surfaces, including the interior of the fume hood, benchtops, and any
equipment used.

» All materials used for decontamination, such as paper towels, must be disposed of as
contaminated waste.

Step 3: Package and Label Waste for Disposal

Proper packaging and labeling are essential for the safe transport and disposal of hazardous
waste.

o Ensure all waste containers are securely sealed to prevent leaks or spills.
» Label each container with a hazardous waste tag that includes the following information:
o The words "Hazardous Waste"

o The full chemical name: DBPR112 (Gozanertinib)
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o The specific hazards (e.g., Toxic, Irritant)

o The date the waste was first added to the container

o The name and contact information of the generating laboratory
Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.

o Contact your EHS office to schedule a pickup of the properly packaged and labeled waste.
¢ Do not dispose of any DBPR112 waste down the drain or in the regular trash.

DBPR112 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
DBPR112 and associated materials.
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Caption: Workflow for the safe disposal of DBPR112 waste.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of hazardous chemical waste. Always consult your institution's
specific guidelines and the manufacturer's Safety Data Sheet (SDS) for the most
comprehensive information.

 To cite this document: BenchChem. [Proper Disposal of DBPR112: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606981#dbprll2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b606981#dbpr112-proper-disposal-procedures
https://www.benchchem.com/product/b606981#dbpr112-proper-disposal-procedures
https://www.benchchem.com/product/b606981#dbpr112-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

